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Compound of Interest

Compound Name: Creatinine-d5

Cat. No.: B12419821 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and maintaining the integrity of research materials are paramount. This guide provides

essential, immediate safety and logistical information for handling Creatinine-d5, a stable, non-

radioactive isotope of creatinine. The following procedural guidance outlines operational and

disposal plans to facilitate safe and effective laboratory practices.

Physical and Chemical Properties
The following table summarizes key quantitative data for Creatinine, which is chemically

analogous to Creatinine-d5.

Property Value

Appearance White Powder Solid[1]

pH 8-9[1]

Melting Point/Range 255 °C / 491 °F[1]

Flash Point 290 °C / 554 °F[1]

Water Solubility Soluble[1]

Stability Stable under recommended storage conditions
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While Creatinine-d5 is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to ensure personnel safety and prevent contamination.

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling Creatinine-d5 to prevent

skin and eye contact and inhalation of dust particles.

Hand Protection: Wear protective gloves, such as nitrile gloves. Gloves must be inspected

before use and disposed of properly after handling the compound.

Eye Protection: Use chemical safety goggles or glasses.

Skin and Body Protection: A lab coat should be worn to protect clothing and skin. In cases of

inadequate ventilation, respiratory protection may be necessary.

Footwear: Closed-toe shoes are required in the laboratory.

Engineering Controls
Ventilation: Handle Creatinine-d5 in a well-ventilated area to minimize dust inhalation. A

fume hood may be used, especially when handling larger quantities or if there is a potential

for aerosolization.

Eye Wash Stations and Safety Showers: Ensure easy access to emergency eye wash

stations and safety showers.

Handling Procedures
General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Avoiding Dust Formation: Handle the solid compound carefully to avoid creating dust.

Preventing Isotopic Dilution: To prevent hydrogen-deuterium (H-D) exchange, which can

compromise the isotopic purity of the compound, handle Creatinine-d5 under a dry, inert

atmosphere (e.g., nitrogen or argon) when possible. Use anhydrous, deuterated solvents for

preparing solutions.
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Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.

Atmosphere: For long-term storage and to maintain isotopic integrity, store the solid

compound in a sealed vial under an inert atmosphere (argon or nitrogen) in a desiccator.

Light Sensitivity: Store in amber vials or protect from light, as some deuterated compounds

can be light-sensitive.

Disposal Plan
Waste containing Creatinine-d5 should be managed in accordance with local, state, and

federal regulations for non-hazardous chemical waste.

Waste Collection
Solid Waste: Collect excess solid Creatinine-d5 and any contaminated disposable materials

(e.g., gloves, weigh paper) in a designated, clearly labeled waste container.

Liquid Waste: Aqueous solutions of Creatinine-d5 can typically be disposed of down the

drain with copious amounts of water, provided this is in accordance with institutional and

local regulations. However, if the solution contains other hazardous chemicals, it must be

treated as hazardous waste.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected and disposed of as chemical waste.

Disposal Method
Dispose of chemical waste through your institution's hazardous waste management

program. Ensure that all waste containers are properly labeled with their contents.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Creatinine-d5 in a

laboratory setting.
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Caption: Workflow for the safe handling of Creatinine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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